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Compound Name: Cascarin

Cat. No.: B600405 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Casuarinin is a C-glycosidic ellagitannin, a type of hydrolyzable tannin, first

isolated from Casuarina stricta.[1][2] It is found in a variety of plants that have a history of use

in traditional medicine, including the bark of Terminalia arjuna (Combretaceae), the leaves of

white mangrove (Laguncularia racemosa), and the peel of pomegranates.[3][4][5] As a

polyphenol, casuarinin possesses a chemical structure with multiple hydroxyl groups that

contribute to its diverse biological activities, including antioxidant, anti-inflammatory,

antimicrobial, antiviral, and anticancer effects.[6] Its presence in ethnobotanically significant

plants and its wide range of pharmacological actions make it a valuable tool for research in

natural product chemistry, pharmacology, and drug development.

Application Notes
Anticancer Research
Casuarinin serves as a lead compound for investigating novel anticancer mechanisms. It has

demonstrated significant antiproliferative activity against various cancer cell lines.

Mechanism of Action: Studies on human breast adenocarcinoma (MCF-7) cells show that

casuarinin induces apoptosis and causes cell cycle arrest at the G0/G1 phase.[5][7] This is

potentially mediated by the upregulation of the p21/WAF1 protein and an enhancement of

the Fas/APO-1 and Fas ligand (FasL) apoptotic system.[5] Its ability to modulate key
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signaling pathways in cell proliferation and death makes it a useful tool for studying cancer

biology.

Research Applications:

Investigating the role of the Fas/FasL pathway in tumor cell apoptosis.

Screening for synergistic effects with conventional chemotherapy agents.

Studying the mechanisms of cell cycle regulation and arrest in cancer cells.

Antiviral Drug Development
Casuarinin has shown potent activity against enveloped viruses, particularly Herpes Simplex

Virus type 2 (HSV-2), making it a valuable tool for antiviral research.[8][9]

Mechanism of Action: Its primary antiviral mechanisms involve the inhibition of viral

attachment to host cells and the prevention of viral penetration.[8][9] Furthermore, casuarinin

exhibits direct virucidal activity at higher concentrations and can interfere with late-stage

events in the viral replication cycle.[9]

Research Applications:

A model compound for developing broad-spectrum antiviral agents that target viral entry.

Studying the specific viral and host cell proteins involved in viral attachment and fusion.

Investigating the potential of tannins as virucidal agents for topical applications.

Anti-inflammatory and Immunomodulatory Studies
The anti-inflammatory properties of casuarinin are significant, positioning it as a tool to explore

inflammation-related signaling pathways.[6]

Mechanism of Action: Casuarinin can suppress inflammation by inhibiting the release of

histamine from mast cells and reducing the production of pro-inflammatory cytokines by

binding to TNF-α induced receptors.[10][11] It has also been shown to inhibit the activation of

the NF-κB transcription factor, a central regulator of the inflammatory response.[12]
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Research Applications:

Elucidating the role of TNF-α and NF-κB signaling in inflammatory diseases.

A reference compound for evaluating the anti-inflammatory potential of other natural

products.

Investigating treatments for inflammatory skin conditions like atopic dermatitis and

psoriasis.[10][11]

Antioxidant and Cellular Stress Research
As a polyphenol, casuarinin is a potent antioxidant capable of scavenging free radicals and

protecting against oxidative stress.[6]

Mechanism of Action: The numerous hydroxyl groups in its structure allow it to donate

hydrogen atoms, neutralizing reactive oxygen species (ROS). It has demonstrated high

activity in various antioxidant assays, including the Oxygen Radical Absorbance Capacity

(ORAC) assay.[12]

Research Applications:

Studying the structure-activity relationships of polyphenolic antioxidants.

Investigating the role of oxidative stress in the pathology of diseases like cardiovascular

and neurodegenerative disorders.

A positive control in antioxidant capacity assays like DPPH, ABTS, and ORAC.[12]

Antimicrobial and Antifungal Research
Casuarinin exhibits inhibitory activity against pathogenic fungi, particularly Candida species.[1]

Mechanism of Action: Its antifungal action is linked to its ability to target and alter the fungal

cell wall.[1] Studies indicate that it causes a densification of the outer mannan layer and

reduces cell wall porosity, compromising the structural integrity of the fungus.[1]

Research Applications:
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Investigating the mechanisms of fungal cell wall synthesis and integrity.

A lead compound for the development of new antifungal agents, especially for resistant

strains like C. krusei.[1]

Studying the anti-biofilm potential of tannins against pathogenic microbes.

Quantitative Data Summary
The following tables summarize the reported quantitative data for the biological activities of

casuarinin and its closely related compounds.

Table 1: Antiviral Activity of Casuarinin against HSV-2

Assay Type IC₅₀ (µM) CC₅₀ (µM)
Selectivity
Index (SI)

Reference

XTT Assay 3.6 ± 0.9 89 ± 1 25 [9]

Plaque

Reduction
1.5 ± 0.2 89 ± 1 59 [9]

IC₅₀: Half maximal inhibitory concentration. CC₅₀: Half maximal cytotoxic concentration.

Table 2: Antifungal Activity of Casuarinin (MIC)

Fungal Strain
Minimum Inhibitory
Concentration (MIC,
µg/mL)

Reference

Candida albicans (ATCC) >580 [1]

Candida albicans (SC5314) 290 [1]

Candida krusei 36 [1]

Candida parapsilosis >580 [1]

Candida tropicalis 72 [1]
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Cytotoxicity (CC₅₀) on mammalian fibroblast cells was reported to be >116 µg/mL.[1]

Table 3: Enzyme Inhibition by Related Tannins

Compound Target Enzyme IC₅₀ (µg/mL) Reference

Casuarictin α-Amylase 55.6 [13]

| Casuarictin | Pancreatic Lipase | 553.3 |[13] |

Visualizations: Pathways and Workflows
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Casuarinin-Induced Apoptosis in MCF-7 Cells
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Caption: Proposed signaling pathway for casuarinin-induced apoptosis.
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Bioactivity Screening Workflow for Casuarinin
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Multifaceted Biological Activities of Casuarinin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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